Cas no 1804663-86-2 (2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide
• CAS No: 1804663-86-2
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4867666
• Update Time: 2025-06-11

2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-5-4(6(8)9)2(10)1-3(12-5)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： KERJCLHDCAOKBL-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC(=C1C(F)F)Cl)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide

Recent Advances in the Study of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide (CAS: 1804663-86-2)

2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide (CAS: 1804663-86-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated pyridine core and sulfonamide functional group, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide involves multi-step chemical reactions, often starting from commercially available pyridine derivatives. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The incorporation of difluoromethyl and iodine substituents enhances the compound's reactivity and binding affinity, making it a valuable intermediate for further derivatization.

In the realm of drug discovery, this compound has been investigated for its inhibitory effects on specific enzymatic targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The sulfonamide moiety plays a critical role in binding to the enzyme's active site, while the halogenated pyridine core contributes to the compound's stability and bioavailability.

Beyond its therapeutic potential, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide has also been explored in agrochemical applications. Research published in Pest Management Science (2023) highlighted its efficacy as a precursor for novel herbicides. The compound's ability to disrupt plant-specific metabolic pathways makes it a candidate for developing environmentally friendly pest control agents, with reduced off-target effects compared to traditional herbicides.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Ongoing studies are employing advanced computational modeling and in vivo experiments to address these gaps. For example, a recent preprint on ChemRxiv (2024) utilized molecular dynamics simulations to predict the compound's metabolic stability and potential drug-drug interactions, providing valuable insights for future clinical applications.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-sulfonamide represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique chemical structure and functional groups offer multiple avenues for further exploration and development. As synthetic methodologies improve and biological studies advance, this compound is poised to play a significant role in addressing unmet medical and agricultural needs.